Cas no 2648946-27-2 (2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride)

• Product Name: 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride
• CAS No: 2648946-27-2
• MF: C₆H₁₁F₃O₂S
• MW: 204.21055150032
• CID: 6259726
• PubChem ID: 165905617
• Update Time: 2025-10-10

2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-2,3-dimethylbutane-1-sulfonyl fluoride
• EN300-7469844
• 2648946-27-2
• 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride

• Inchi： 1S/C6H11F3O2S/c1-5(2,7)6(3,8)4-12(9,10)11/h4H2,1-3H3
• InChI Key： ISOQIERRPFZEMR-UHFFFAOYSA-N
• SMILES： S(CC(C)(C(C)(C)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 204.04318525g/mol
• Monoisotopic Mass: 204.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride

Comprehensive Overview of 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride (CAS No. 2648946-27-2)

2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride (CAS No. 2648946-27-2) is a specialized organofluorine compound with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring both sulfonyl fluoride and fluorinated alkyl groups, makes it a valuable intermediate for constructing complex bioactive molecules. The compound's high reactivity and selective functionalization properties have garnered attention in medicinal chemistry, particularly in the development of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for fluorinated building blocks like 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride has surged due to their role in drug discovery. Researchers frequently search for "fluorine in drug design" or "sulfonyl fluoride applications," reflecting the growing interest in fluorine's metabolic stability and binding affinity enhancement. This compound's CAS No. 2648946-27-2 is often referenced in patents and publications related to covalent inhibitors, a hot topic in targeted therapy.

The synthetic utility of 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride lies in its ability to participate in click chemistry and SuFEx (Sulfur-Fluoride Exchange) reactions. These high-efficiency reactions are pivotal for bioconjugation and material science, addressing common queries like "SuFEx reaction mechanisms" or "fluorine in material engineering." Its thermal stability and solubility profile further expand its use in high-throughput screening and combinatorial chemistry.

From an industrial perspective, CAS No. 2648946-27-2 is produced under stringent quality control protocols to ensure batch-to-batch consistency. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its chemical purity, a critical factor for GMP compliance in pharmaceutical manufacturing. Discussions around "fluorochemical purity standards" and "scaling organofluorine synthesis" highlight its relevance in process chemistry.

Environmental and sustainability considerations are also key trends linked to this compound. With increasing searches for "green fluorination methods" and "eco-friendly organofluorines," researchers are exploring catalytic fluorination approaches to minimize waste. The biodegradability and toxicological profile of 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride are under study to align with green chemistry principles.

In summary, 2,3-Difluoro-2,3-dimethylbutane-1-sulfonyl fluoride (CAS No. 2648946-27-2) exemplifies the intersection of cutting-edge chemistry and practical applications. Its versatility in drug development, material innovation, and sustainable synthesis ensures its prominence in both academic research and industrial workflows. As the scientific community continues to explore "fluorine's role in modern chemistry," this compound remains a focal point for breakthrough discoveries.